molecular formula AgH3O4P B044990 Silver phosphate CAS No. 7784-09-0

Silver phosphate

Cat. No.: B044990
CAS No.: 7784-09-0
M. Wt: 205.863 g/mol
InChI Key: NDYNABNWLRVCDO-UHFFFAOYSA-N
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Mechanism of Action

Target of Action

Silver phosphate primarily targets glyceraldehyde-3-phosphate dehydrogenase (GAPDH) , an essential enzyme in the glycolytic pathway of E. coli . GAPDH plays a crucial role in the central carbon metabolism of E. coli, making it a vital target for this compound .

Mode of Action

This compound inhibits the enzymatic function of GAPDH by targeting Cys149 in its catalytic site . The X-ray structure reveals that silver coordinates to Cys149 and His176 with a quasi-linear geometry . This interaction alters hydrogen bonding and inhibits the normal functioning of GAPDH .

Biochemical Pathways

The inhibition of GAPDH disrupts the glycolytic pathway, a critical biochemical pathway in E. coli . This disruption affects the central carbon metabolism of the bacteria, leading to an imbalance in the physiologic equilibrium between the tooth mineral and the plaque fluid .

Pharmacokinetics

The pharmacokinetics of this compound is complex and depends on various factors such as dose, exposure route, species, and gender . .

Result of Action

The primary result of this compound’s action is the inhibition of bacterial growth. By disrupting the glycolytic pathway, this compound effectively inhibits the growth and proliferation of E. coli . This antimicrobial action makes this compound a potent agent against bacterial infections .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the physical properties of nanoparticles (e.g., size, surface coating, and morphology), environmental conditions (e.g., soil redox conditions, soil components, co-contaminants, and symbiotic microorganisms), and plant species (e.g., monocotyledon and dicotyledon) can affect the uptake process of this compound in plants . Moreover, the release of this compound into the environment through wastewater effluents, accidental spillages, industrial runoffs, and agricultural drainage water can have substantial toxic effects on different organisms and humans .

Preparation Methods

Synthetic Routes and Reaction Conditions: Silver phosphate can be synthesized through the reaction of a soluble silver salt, such as silver nitrate, with a soluble orthophosphate . The reaction typically involves mixing aqueous solutions of these salts, resulting in the formation of a yellow precipitate of this compound: [ 3AgNO₃ + Na₃PO₄ \rightarrow Ag₃PO₄ + 3NaNO₃ ]

Industrial Production Methods: In industrial settings, this compound is often produced by the co-precipitation method. This involves the gradual addition of silver nitrate to a solution containing phosphate ions under controlled conditions to ensure the formation of high-purity this compound . The precipitate is then filtered, washed, and dried to obtain the final product.

Types of Reactions:

Common Reagents and Conditions:

Major Products Formed:

Properties

CAS No.

7784-09-0

Molecular Formula

AgH3O4P

Molecular Weight

205.863 g/mol

IUPAC Name

phosphoric acid;silver

InChI

InChI=1S/Ag.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)

InChI Key

NDYNABNWLRVCDO-UHFFFAOYSA-N

SMILES

[O-]P(=O)([O-])[O-].[Ag+].[Ag+].[Ag+]

Canonical SMILES

OP(=O)(O)O.[Ag]

Key on ui other cas no.

21517-67-9
7784-09-0

Pictograms

Irritant

Synonyms

Silver Phosphate;  Silver Orthophosphate;  Silver Orthophosphate (Ag3PO4);  Silver Phosphate (Ag3PO4);  Trisilver Phosphate;  Trisilver(1+) Orthophosphate;  Trisilver(1+) Phosphate

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Silver phosphate
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Reactant of Route 3
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Reactant of Route 4
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Reactant of Route 5
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Customer
Q & A

Q1: What is the molecular formula and weight of silver phosphate?

A1: The molecular formula of this compound is Ag3PO4, and its molecular weight is 418.58 g/mol.

Q2: What spectroscopic techniques are used to characterize this compound?

A2: Researchers commonly use X-ray diffraction (XRD) [, , , , , , , , , , , , , , , , , , , , , , , , , , , ] to determine the crystalline structure and phase purity of this compound. Additionally, Fourier transform infrared (FTIR) spectroscopy [, , , , , , , , , , , , , , , , , , , , , , , , , , ] helps identify the characteristic P-O bonds and other functional groups present in the material. UV-visible spectroscopy is frequently employed to investigate the optical properties, particularly the band gap energy [, , , , , , , , , , , , , , , , , , , , , , , , ] , which is crucial for its photocatalytic activity.

Q3: What makes this compound an attractive material for photocatalysis?

A3: this compound exhibits a high photocatalytic activity under visible light irradiation [, , , , , ]. This is attributed to its suitable band gap energy (around 2.4 eV) which allows it to efficiently absorb visible light and generate electron-hole pairs. These photogenerated charge carriers can then participate in redox reactions to degrade organic pollutants.

Q4: What are some examples of organic pollutants that can be degraded using this compound photocatalysts?

A4: this compound has demonstrated effectiveness in degrading various organic dyes, including Rhodamine B (RhB) [, , , , , , , , , , , , , , , , , , , , , , , , , , , ] and methylene blue [, , , , , ], which are common pollutants found in industrial wastewater. Research also highlights its potential for degrading other organic pollutants like bisphenol A and reactive black 5 .

Q5: What are the limitations of using this compound as a photocatalyst, and how are researchers addressing them?

A5: One major limitation is the photocorrosion of this compound during the photocatalytic process, which reduces its stability and reusability [, , , ]. Researchers are exploring strategies like doping with other elements [, ], creating composites with other materials like graphene oxide [, , , ] or hydroxyapatite , and supporting this compound on various substrates [, , , ] to enhance its stability and photocatalytic efficiency.

Q6: How does this compound exhibit antibacterial activity?

A7: this compound, like other silver-based compounds, exhibits strong antimicrobial activity against a broad spectrum of bacteria [, , , ]. The exact mechanism is still under investigation, but it is believed that silver ions released from this compound interact with bacterial cell membranes, disrupting their integrity and causing cell death.

Q7: What types of bacteria are susceptible to this compound?

A8: Research indicates that this compound shows activity against both Gram-positive (e.g., Staphylococcus aureus) [, , , ] and Gram-negative (e.g., Escherichia coli and Pseudomonas aeruginosa) bacteria [, , ].

Q8: How is this compound being used in antibacterial applications?

A8: this compound is being investigated for its potential use in various applications, including:

  • Antibacterial bone grafts: Incorporating this compound nanoparticles into hydroxyapatite bone grafts has shown promise in enhancing antibacterial activity and promoting bone regeneration .
  • Antibacterial surfaces: Coating surfaces with this compound can impart antibacterial properties to various materials, reducing the risk of bacterial contamination .
  • Water treatment: this compound, due to its antibacterial properties, holds potential in water disinfection and purification technologies .

Q9: What are the advantages of using this compound over other antibacterial agents?

A9: this compound offers several advantages as an antibacterial agent, including:

    Q10: How stable is this compound under different environmental conditions?

    A11: The stability of this compound is a critical factor for its practical applications. It is known to be susceptible to photocorrosion under prolonged light exposure [, , , ]. Additionally, factors like pH and the presence of other ions in the environment can influence its stability.

    Q11: What strategies are being employed to improve the stability of this compound?

    A11: Researchers are exploring various approaches to enhance the stability of this compound, including:

    • Doping: Introducing other elements like sulfur or copper into the this compound lattice can improve its stability and photocatalytic activity.
    • Composite formation: Combining this compound with other materials like graphene oxide [, , , ], hydroxyapatite , or titanium dioxide [, , ] can enhance its stability and performance.
    • Support materials: Loading this compound onto support materials like bentonite [, ], cellulose , or resin [, ] can prevent aggregation and improve stability.

    Q12: What analytical methods are used to study the degradation of pollutants by this compound?

    A13: Researchers commonly use UV-Vis spectroscopy to monitor the decrease in the concentration of dyes during photocatalytic degradation experiments [, , , , , , , , , , , , , , , , , , , , , , , , , , , ]. Other techniques, like liquid chromatography-mass spectrometry (LC-MS) may be used to identify degradation products and understand the degradation pathway.

    Q13: How is the oxygen isotope composition of this compound analyzed?

    A14: The oxygen isotope composition (δ18O) of this compound is typically analyzed using isotope ratio mass spectrometry (IRMS) [, , , , , ]. This involves the conversion of the sample to carbon monoxide gas, which is then introduced into the IRMS for isotopic analysis.

    Q14: What is the environmental impact of using this compound?

    A15: While this compound shows promise in various applications, its potential environmental impact needs careful consideration. The release of silver ions into the environment can have toxic effects on aquatic organisms . Therefore, it's crucial to develop strategies for the safe disposal and recovery of this compound from treated water or other environments.

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